Cas no 16839-92-2 (Phenyl methoxyacetate)

• Product Name: Phenyl methoxyacetate
• CAS No: 16839-92-2
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD08777398
• CID: 2781494
• PubChem ID: 542568
• Update Time: 2025-10-14

Phenyl methoxyacetate Chemical and Physical Properties

Names and Identifiers

• phenyl 2-methoxyacetate
• Phenyl methoxyacetate
• Acetic acid, 2-methoxy-, phenyl ester
• Phenyl methoxyacetate #
• Methoxyacetic acid phenyl ester
• Methoxyacetic acid, phenyl ester
• SY261726

• MDL： MFCD08777398
• Inchi： 1S/C9H10O3/c1-11-7-9(10)12-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： RRGKOFFIQZTPRH-UHFFFAOYSA-N
• SMILES： O(C(COC)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Phenyl methoxyacetate

Phenyl Methoxyacetate (CAS No. 16839-92-2): An Overview of Its Properties, Applications, and Recent Research

Phenyl methoxyacetate (CAS No. 16839-92-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as phenyl 2-methoxyacetate, is characterized by its unique structure, which includes a phenyl group and a methoxyacetate moiety. The combination of these functional groups endows Phenyl methoxyacetate with a range of chemical properties that make it valuable for various applications.

The molecular formula of Phenyl methoxyacetate is C₁₀H₁₂O₃, and its molecular weight is approximately 180.20 g/mol. The compound is a colorless liquid with a slight aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and ethyl acetate but has limited solubility in water. These physical properties make it suitable for use in various chemical reactions and formulations.

In terms of its chemical reactivity, Phenyl methoxyacetate can undergo a variety of transformations. For instance, it can be hydrolyzed to form phenyl glycolic acid and methanol. This reaction is particularly useful in the synthesis of intermediates for pharmaceuticals and agrochemicals. Additionally, Phenyl methoxyacetate can participate in esterification reactions, making it a valuable starting material for the synthesis of more complex molecules.

The biological activity of Phenyl methoxyacetate has been the subject of several recent studies. One notable area of research involves its potential as a prodrug or drug delivery system. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The ester linkage in Phenyl methoxyacetate can be designed to release active pharmaceutical ingredients (APIs) upon hydrolysis, thereby improving the bioavailability and pharmacokinetic properties of the drug.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of Phenyl methoxyacetate-based prodrugs for the treatment of neurodegenerative diseases. The researchers found that these prodrugs were able to cross the blood-brain barrier more efficiently than their parent compounds, leading to enhanced therapeutic efficacy. This finding highlights the potential of Phenyl methoxyacetate-derived compounds in drug development.

Beyond its applications in pharmaceuticals, Phenyl methoxyacetate has also found use in other areas such as materials science and environmental chemistry. In materials science, it has been used as a monomer for the synthesis of polymers with unique properties. For example, copolymers containing Phenyl methoxyacetate units have shown promise in the development of biodegradable plastics and coatings.

In environmental chemistry, Phenyl methoxyacetate has been studied for its role in environmental fate and transport processes. Research has shown that it can be biodegraded by certain microorganisms under aerobic conditions, making it a potentially environmentally friendly alternative to more persistent chemicals.

The safety profile of Phenyl methoxyacetate is an important consideration for its industrial and laboratory use. According to safety data sheets (SDS), it is generally considered to have low toxicity when handled properly. However, like many organic solvents, it should be used with appropriate personal protective equipment (PPE) to minimize exposure risks.

In conclusion, Phenyl methoxyacetate (CAS No. 16839-92-2) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it a valuable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.